Cas no 1189105-45-0 (6-chloro-2-propylquinolin-4-amine)

• Product Name: 6-chloro-2-propylquinolin-4-amine
• CAS No: 1189105-45-0
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 2615970
• PubChem ID: 45599339
• Update Time: 2025-04-21

6-chloro-2-propylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-propylquinolin-4-amine
• AKOS011482773
• 1189105-45-0
• 4-Amino-6-chloro-2-propylquinoline
• MFCD12674945
• SCHEMBL437444
• DTXSID70670890

• Inchi： 1S/C12H13ClN2/c1-2-3-9-7-11(14)10-6-8(13)4-5-12(10)15-9/h4-7H,2-3H2,1H3,(H2,14,15)
• InChI Key： ZRIDNZBHEUUKOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CC(CCC)=N2)N

Computed Properties

• Exact Mass: 220.0767261Da
• Monoisotopic Mass: 220.0767261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų